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Compound of Interest

Compound Name: (2-Aminoethyl)urea hydrochloride

Cat. No.: B1341745 Get Quote

Navigating the complexities of laboratory research and drug development demands an

unwavering commitment to safety. This guide provides essential, experience-driven insights

into the safe handling of (2-Aminoethyl)urea hydrochloride (CAS No: 858001-69-1), ensuring

the well-being of laboratory personnel and the integrity of your research.

(2-Aminoethyl)urea hydrochloride is a chemical compound that requires careful handling due

to its potential hazards. This substance is classified as hazardous by the OSHA Hazard

Communication Standard.[1] It is known to cause skin irritation and serious eye damage and

may be harmful if swallowed.[2][3][4] Adherence to the following protocols is not merely a

matter of compliance but a cornerstone of responsible scientific practice.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards is the foundation of a robust safety plan.
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Hazard Classification Description
GHS Precautionary
Statements

Skin Irritation
Causes skin irritation upon

contact.[2][3]

P264: Wash hands and any

exposed skin thoroughly after

handling.[3] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[3][4] P302+P352:

IF ON SKIN: Wash with plenty

of water and soap.[3]

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[3]

Serious Eye Damage
Causes serious eye damage.

[2][4]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4] P310:

Immediately call a POISON

CENTER/doctor.[4]

Acute Oral Toxicity Harmful if swallowed.[2][4]

P270: Do not eat, drink or

smoke when using this

product.[3] P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[3] P330: Rinse

mouth.[3]

Personal Protective Equipment (PPE): Your First Line of
Defense
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The selection and proper use of PPE are critical to mitigating exposure risks. The following are

the minimum requirements for handling (2-Aminoethyl)urea hydrochloride.

Eye and Face Protection: Tight-sealing safety goggles are mandatory to protect against

splashes and dust.[1]

Skin Protection:

Gloves: Wear protective gloves.[1] Nitrile rubber gloves with a thickness of >0.11 mm are

a suitable option.[5]

Protective Clothing: A lab coat or other protective clothing must be worn to prevent skin

contact.[1]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA approved respirator

should be worn.[1]

Safe Handling and Storage: A Proactive Approach
Adherence to proper handling and storage protocols is essential to prevent accidents and

maintain a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Use only in a well-ventilated area.[3][4]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][3]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1][3]

Store at room temperature.[1]
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Keep out of the reach of children.[1]

Emergency Procedures: Preparedness is Key
In the event of an emergency, a swift and informed response can significantly minimize harm.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to hold the eyelids open.[1][6] Remove contact lenses if present and easy to do so, and

continue rinsing.[1][6] Seek immediate medical attention.[1][6]

Skin Contact: Immediately flush the affected skin with water for at least 15 minutes.[6] While

rinsing, remove all contaminated clothing and shoes.[1][6] If skin irritation occurs, seek

medical advice.[3]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, call a physician.[1]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a poison control

center or doctor immediately for treatment advice.[2]

Immediate Actions Assessment & PPE Containment & Cleanup Disposal & Decontamination

Evacuate Immediate Area Alert Others & Supervisor Isolate the Spill Area Assess Spill Size & Hazard Don Appropriate PPE Contain Spill with Absorbent Material Neutralize (if applicable) Collect Residue Package Waste in Labeled Container Decontaminate Area & Equipment Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.

Disposal Plan: Environmental Responsibility
Proper disposal of (2-Aminoethyl)urea hydrochloride and its containers is crucial to prevent

environmental contamination.

All waste materials must be disposed of in accordance with federal, state, and local

regulations.[3]

Do not dispose of the chemical into drains.
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Contaminated packaging should be treated as the product itself and disposed of accordingly.

It is recommended to use a licensed waste disposal contractor.[7]

By integrating these safety protocols into your daily laboratory operations, you foster a culture

of safety that protects both your team and your valuable research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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